molecular formula C14H17NO3 B8529470 tert-Butyl (4-hydroxy-1H-indol-1-yl)acetate CAS No. 820960-05-2

tert-Butyl (4-hydroxy-1H-indol-1-yl)acetate

Cat. No.: B8529470
CAS No.: 820960-05-2
M. Wt: 247.29 g/mol
InChI Key: WBLHJBSDUNORQR-UHFFFAOYSA-N
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Description

Tert-Butyl (4-hydroxy-1H-indol-1-yl)acetate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

820960-05-2

Molecular Formula

C14H17NO3

Molecular Weight

247.29 g/mol

IUPAC Name

tert-butyl 2-(4-hydroxyindol-1-yl)acetate

InChI

InChI=1S/C14H17NO3/c1-14(2,3)18-13(17)9-15-8-7-10-11(15)5-4-6-12(10)16/h4-8,16H,9H2,1-3H3

InChI Key

WBLHJBSDUNORQR-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CN1C=CC2=C1C=CC=C2O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ice cooled solution of 198 mg (0.55 mmol) [4-(tert-butyl-dimethyl-silanyloxy)-indol-1-yl]-acetic acid tert-butyl ester in 2 ml of THF was added a 1 M solution of tetrabutylammonium fluoride hydrate in tetrahydrofuran (0.55 ml, 0.55 mmol). The reaction mixture was stirred for 1 h at ambient temperature. Diethyl ether was added and the ether solution was washed with saturated aqueous NH4Cl solution, water and brine. Evaporation of the solvent under reduced pressure gave 49 mg (0.2 mmol, 36%) of (4-hydroxy-indol-1-yl)-acetic acid tert-butyl ester as white crystals.
[Compound]
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ice
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[4-(tert-butyl-dimethyl-silanyloxy)-indol-1-yl]-acetic acid tert-butyl ester
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198 mg
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solution
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2 mL
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0.55 mL
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solvent
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